Cas no 145915-30-6 (BENZENETHIOL, 4-BROMO-2-METHOXY-)

• Product Name: BENZENETHIOL, 4-BROMO-2-METHOXY-
• CAS No: 145915-30-6
• MF: C₇H₇BrOS
• MW: 219.098880052567
• CID: 3385785
• PubChem ID: 4713201
• Update Time: 2025-11-01

BENZENETHIOL, 4-BROMO-2-METHOXY- Chemical and Physical Properties

Names and Identifiers

• BENZENETHIOL, 4-BROMO-2-METHOXY-
• 4-bromo-2-methoxy-benzenethiol
• 145915-30-6
• HMAZSFYBMMAPHR-UHFFFAOYSA-N
• 4-bromo-2-methoxybenzene-1-thiol
• DTXSID801307685
• SCHEMBL836071
• EN300-673760
• 4-bromo-2-methoxybenzenethiol

• Inchi： 1S/C7H7BrOS/c1-9-6-4-5(8)2-3-7(6)10/h2-4,10H,1H3
• InChI Key： HMAZSFYBMMAPHR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)OC)S

Computed Properties

• Exact Mass: 217.94010g/mol
• Monoisotopic Mass: 217.94010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 10.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols

Additional information on BENZENETHIOL, 4-BROMO-2-METHOXY-

Professional Introduction to BENZENETHIOL, 4-BROMO-2-METHOXY- (CAS No. 145915-30-6)

BENZENETHIOL, 4-BROMO-2-METHOXY-, with the chemical formula C₇H₇BrOS, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, identified by its CAS number 145915-30-6, represents a unique structural motif that combines a brominated aromatic ring with a methoxy-substituted benzene ring, flanked by a thiol group. Such structural features make it a versatile intermediate in synthetic chemistry, particularly in the development of novel therapeutic agents.

The significance of BENZENETHIOL, 4-BROMO-2-METHOXY- lies in its potential applications across multiple domains of chemical biology and drug discovery. The presence of both bromine and methoxy groups on the benzene ring enhances its reactivity, making it an attractive building block for further functionalization. This reactivity is particularly valuable in constructing complex molecular architectures that mimic natural products or designed bioactive molecules.

In recent years, there has been growing interest in exploring the pharmacological properties of derivatives of BENZENETHIOL, 4-BROMO-2-METHOXY-. The thiol group, being a nucleophilic center, can participate in various chemical reactions such as nucleophilic substitution, disulfide bond formation, and metal coordination. These properties have been leveraged in the synthesis of metal-based therapeutics and in the development of enzyme inhibitors. For instance, studies have demonstrated the utility of this compound in generating metallo-drugs that exhibit antimicrobial and anti-inflammatory activities.

Moreover, the bromine substituent on the aromatic ring provides a handle for further derivatization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many bioactive compounds. The methoxy group further modulates the electronic properties of the aromatic system, influencing its interaction with biological targets. This combination of functional groups makes BENZENETHIOL, 4-BROMO-2-METHOXY- a valuable scaffold for medicinal chemists seeking to develop new small-molecule drugs.

Recent advancements in computational chemistry have also highlighted the potential of BENZENETHIOL, 4-BROMO-2-METHOXY- as a lead compound for drug discovery. Molecular docking studies have shown that derivatives of this compound can interact with various protein targets, including kinases and transcription factors. These interactions are critical for understanding its biological activity and for designing more potent analogs. The computational approach has accelerated the identification of promising candidates for further experimental validation.

The synthesis of BENZENETHIOL, 4-BROMO-2-METHOXY- involves multi-step organic transformations that highlight its synthetic versatility. One common synthetic route involves the bromination of 2-methoxybenzenethiol followed by selective methylation or other functional group modifications. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in introducing additional substituents while maintaining regioselectivity. These synthetic strategies have been optimized to ensure high yields and purity, making BENZENETHIOL, 4-BROMO-2-METHOXY- readily accessible for research purposes.

The applications of BENZENETHIOL, 4-BROMO-2-METHOXY- extend beyond pharmaceuticals into materials science and agrochemicals. Its ability to form stable complexes with metals has led to its use in developing novel catalysts and materials with enhanced properties. Additionally, its structural motifs have been explored in designing agrochemicals that exhibit improved efficacy and environmental safety profiles.

In conclusion, BENZENETHIOL, 4-BROMO-2-METHOXY- (CAS No. 145915-30-6) is a multifaceted compound with significant potential in various scientific disciplines. Its unique structural features and reactivity make it an invaluable intermediate for drug discovery, material science, and biochemical research. As our understanding of its properties continues to evolve, so too will its applications across multiple industries.